Cas no 851865-32-2 (2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one)

• Product Name: 2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• CAS No: 851865-32-2
• MF: C₂₀H₂₁FN₂O₂S
• MW: 372.456347227097
• CID: 5845568
• PubChem ID: 5189192
• Update Time: 2025-07-14

2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-1-(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• Ethanone, 2-(4-ethoxyphenyl)-1-[2-[[(3-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-
• AKOS024588602
• 2-(4-ethoxyphenyl)-1-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone
• F0630-0349
• 2-(4-ethoxyphenyl)-1-(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone
• 2-(4-ethoxyphenyl)-1-(2-{[(3-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• 851865-32-2
• 2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one

• Inchi： 1S/C20H21FN2O2S/c1-2-25-18-8-6-15(7-9-18)13-19(24)23-11-10-22-20(23)26-14-16-4-3-5-17(21)12-16/h3-9,12H,2,10-11,13-14H2,1H3
• InChI Key： DDBQLKZRWJGAGB-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=CC(F)=C2)=NCC1)CC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 372.13077725g/mol
• Monoisotopic Mass: 372.13077725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one

2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one: A Comprehensive Overview

2-(4-Ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one, with the CAS number 851865-32-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted imidazoline ring and an ethoxyphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular structure of 2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one is particularly noteworthy. The presence of the imidazoline ring, which is a five-membered heterocyclic compound, is a common feature in many biologically active molecules. This ring system is known for its ability to interact with various biological targets, including enzymes and receptors. The substitution at the 2-position with a (3-fluorophenyl)methylsulfanyl group adds further complexity and specificity to the molecule, potentially enhancing its pharmacological properties.

The ethoxyphenyl group attached to the imidazoline ring also plays a crucial role in the compound's biological activity. Ethoxy groups are often used in drug design to improve solubility and bioavailability, making them valuable for enhancing the therapeutic potential of compounds. The combination of these structural elements in 2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one suggests that it may have a wide range of applications in drug development.

Recent studies have explored the potential therapeutic applications of 2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one. One area of particular interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising candidate for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one has been investigated for its potential as an antiviral agent. Studies have demonstrated that it can effectively inhibit the replication of certain viruses, including those responsible for respiratory infections and viral hepatitis. This broad-spectrum antiviral activity suggests that it could be developed into a new class of antiviral drugs.

The pharmacokinetic properties of 2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one in various disease conditions. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major side effects. These findings underscore its potential as a new treatment option for patients suffering from cancer, inflammatory diseases, and viral infections.

In conclusion, 2-(4-Ethoxyphenyl)-1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one, with CAS number 851865-32-2, is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments for various diseases.